Cas no 7659-47-4 (Butanenitrile,4-chloro-3-methyl-)

Butanenitrile,4-chloro-3-methyl- structure
7659-47-4 structure
Product Name:Butanenitrile,4-chloro-3-methyl-
CAS No:7659-47-4
MF:C5H8ClN
MW:117.576720237732
CID:568130
PubChem ID:98099
Update Time:2025-04-19

Butanenitrile,4-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Butanenitrile,4-chloro-3-methyl-
    • 4-chloro-3-methylbutanenitrile
    • 4-chloro-3-methylbutyronitrile
    • 1-Cyan-3-chlor-2-methylpropan
    • 3-chloro-2-methylpropylcyanide
    • NSC 76586
    • SCHEMBL9176570
    • NSC76586
    • DTXSID101306555
    • AKOS006386924
    • 7659-47-4
    • EINECS 231-625-9
    • NS00045563
    • NSC-76586
    • Inchi: 1S/C5H8ClN/c1-5(4-6)2-3-7/h5H,2,4H2,1H3
    • InChI Key: XRNJHVNFTYNNAO-UHFFFAOYSA-N
    • SMILES: ClCC(C)CC#N

Computed Properties

  • Exact Mass: 117.03500
  • Monoisotopic Mass: 117.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 81.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.011
  • Boiling Point: 197.9°C at 760 mmHg
  • Flash Point: 74°C
  • Refractive Index: 1.428
  • PSA: 23.79000
  • LogP: 1.77498
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